Cas no 67035-94-3 (Diethyl Malonate-2-13C)

• Product Name: Diethyl Malonate-2-13C
• CAS No: 67035-94-3
• MF: C₇H₁₂O₄
• MW: 161.160437583923
• CID: 502635
• PubChem ID: 12197542
• Update Time: 2025-05-23

Diethyl Malonate-2-13C Chemical and Physical Properties

Names and Identifiers

• Propanedioic-2-13Cacid, 1,3-diethyl ester
• DIETHYL MALONATE, [2-13C]
• Diethylmalonate-2-13C
• (EtO2C)2(13)CH2
• [2-13C]diethyl malonate
• 281859_ALDRICH
• diethyl (2-(13)C)malonate
• diethyl [2-(13)C]malonate
• diethyl [2-(13)C]-malonate
• diethyl [2-13C]malonate
• diethyl 2-[(13)C]-malonate
• I14-45716
• Diethyl malonate-2-13C
• starbld0016583
• SCHEMBL1330550
• Diethyl malonate-2-13C, 99 atom % 13C
• diethyl (213C)propanedioate
• Propanedioic-2-13cacid,1,3-diethyl ester
• DTXSID20480027
• AKOS015913060
• 67035-94-3
• Diethyl Malonate-2-13C

• Inchi： 1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i5+1
• InChI Key： IYXGSMUGOJNHAZ-HOSYLAQJSA-N
• SMILES： O(C([13CH2]C(=O)OCC)=O)CC

Computed Properties

• Exact Mass: 161.07691370g/mol
• Monoisotopic Mass: 161.07691370g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.054 g/mL at 25 °C
• Melting Point: -51--50 °C(lit.)
• Boiling Point: 199 °C(lit.)
• Flash Point: 212 °F
• Vapor Pressure: 1 mm Hg ( 40 °C)
• Solubility: Not available

Diethyl Malonate-2-13C Security Information

• Hazardous Material transportation number：UN 3464
• WGK Germany：3
• Hazard Category Code： 36/37/38-36
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Diethyl Malonate-2-13C

Diethyl Malonate-2-13C: A Comprehensive Overview

Diethyl Malonate-2-13C, also known by its CAS number 67035-94-3, is a versatile compound that has garnered significant attention in the fields of organic synthesis, material science, and biochemistry. This compound is a derivative of malonic acid, where the carboxylic acid groups are esterified with ethanol, and the carbon at position 2 is labeled with a ¹³C isotope. The presence of the ¹³C isotope makes it particularly valuable for applications in isotopic labeling, metabolic studies, and nuclear magnetic resonance (NMR) spectroscopy.

The structure of Diethyl Malonate-2-13C consists of a central malonate backbone with two ethoxy groups attached to the carboxylic acid moieties. The ¹³C labeling at the second carbon position provides a unique identifier for tracking molecular transformations in various chemical and biological systems. This feature has been exploited in recent studies to elucidate reaction mechanisms and pathways in complex systems.

In terms of physical properties, Diethyl Malonate is typically a colorless liquid with a pleasant odor. It has a melting point of approximately -78°C and a boiling point around 145°C under standard conditions. The compound is soluble in organic solvents such as ethanol, ether, and chloroform but exhibits limited solubility in water. These properties make it suitable for use in organic reactions that require controlled solubility and reactivity.

The synthesis of Diethyl Malonate involves the esterification of malonic acid with ethanol, followed by isotopic labeling at the second carbon position using ¹³C-enriched precursors. This process ensures high purity and isotopic enrichment, which are critical for applications requiring precise molecular tracking. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis pathway, reducing production costs and enhancing scalability.

Diethyl Malonate finds extensive use in organic synthesis as a precursor for various compounds. Its malonate backbone serves as an excellent nucleophile in condensation reactions, enabling the construction of complex carbon frameworks. For instance, it is widely employed in the preparation of barbiturates, diketones, and polyesters. The introduction of the ¹³C label at position 2 allows researchers to monitor these transformations with unprecedented precision, providing insights into reaction kinetics and intermediate formation.

In biochemistry, Diethyl Malonate-2-13C has been utilized as an isotopic tracer to study metabolic pathways in living organisms. By incorporating this compound into cellular systems, scientists can track its incorporation into various metabolites using mass spectrometry or NMR spectroscopy. Recent studies have employed this approach to investigate carbon fluxes in microbial communities and plant metabolism under varying environmental conditions.

The application of Diethyl Malonate extends to material science as well. It serves as a building block for synthesizing advanced polymers and materials with tailored properties. For example, its use in polyurethane production has led to materials with improved mechanical strength and thermal stability. The isotopic labeling feature enables researchers to study polymerization mechanisms at the molecular level, facilitating the development of next-generation materials.

In terms of safety considerations, while Diethyl Malonate is not classified as a hazardous substance under normal handling conditions, precautions should be taken to avoid prolonged exposure or inhalation. Proper ventilation and personal protective equipment are recommended during handling to ensure worker safety.

In conclusion, Diethyl Malonate-2-13C (CAS No. 67035-94-3) stands out as a multifaceted compound with applications spanning organic synthesis, biochemistry, and material science. Its unique isotopic labeling feature positions it as an invaluable tool for advancing research across diverse disciplines. As scientific techniques continue to evolve, the utility of this compound is expected to expand further, driving innovation in both academic and industrial settings.